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Compound of Interest

Compound Name: 2-Biphenylmethanol

Cat. No.: B1359950 Get Quote

Understanding the Hazard Profile of 2-Biphenylmethanol
Before any handling or disposal, it is crucial to understand the inherent risks associated with 2-
Biphenylmethanol. While comprehensive toxicological data is not fully available, the

compound is known to cause skin and eye irritation, and may cause respiratory irritation.[1]

Therefore, treating it as a hazardous substance is a critical first step in ensuring safety.

Key Physical and Chemical Properties

Property Value Source

Molecular Formula C13H12O [2][3]

Molecular Weight 184.23 g/mol [2][3]

Appearance
White to off-white solid

(crystals or powder)
[4][5]

Melting Point 46-51 °C [5][6]

Boiling Point 96 °C at 0.04 mmHg [5]

Flash Point > 112 °C [5]

Incompatibilities
Strong oxidizing agents, acids,

acid chlorides, acid anhydrides
[1][7]
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Personal Protective Equipment (PPE): Your First Line of
Defense
Given the hazards, stringent adherence to PPE protocols is mandatory when handling or

disposing of 2-Biphenylmethanol. The following table outlines the required PPE, categorized

by the level of protection.

Required Personal Protective Equipment (PPE)

Protection Level Equipment Rationale

Standard Handling

Nitrile or butyl rubber gloves,

safety glasses with side

shields, lab coat.

To prevent skin and eye

contact during routine handling

of small quantities.[8][9]

Spill Cleanup & Disposal

Chemical-resistant gloves

(double-gloving

recommended), chemical

splash goggles or face shield,

chemical-resistant apron or

coveralls.

To provide enhanced

protection against splashes

and direct contact with larger

quantities of the chemical.[8]

[10][11]

High-Risk Scenarios

In addition to the above,

respiratory protection (e.g.,

NIOSH-approved respirator

with appropriate cartridges)

may be necessary if dusts or

aerosols are generated, or if

working in a poorly ventilated

area.[7][8]

To prevent inhalation of

irritating particles.[1][7]

Step-by-Step Disposal Protocol
The guiding principle for the disposal of 2-Biphenylmethanol is to treat it as a hazardous

chemical waste. Under no circumstances should it be disposed of down the drain or in regular

trash.[1][12]

Workflow for Disposal of 2-Biphenylmethanol
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Preparation

Waste Transfer

Temporary Storage

Final Disposal

Don Appropriate PPE

Select a Labeled, Compatible Waste Container

For Solid Waste:
Carefully transfer into the waste container.

For Solutions:
Transfer liquid waste into the container using a funnel.

Rinse contaminated glassware with a minimal amount of a suitable solvent (e.g., acetone, ethanol) and collect the rinsate in the waste container.

Securely Seal the Waste Container

Store in a Designated, Well-Ventilated, and Secondary Containment Area

Contact your Institution's Environmental Health & Safety (EHS) Office

Arrange for Hazardous Waste Pickup

Click to download full resolution via product page

Caption: Workflow for the proper disposal of 2-Biphenylmethanol waste.
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Detailed Steps:

Segregation of Waste:

Solid 2-Biphenylmethanol waste should be collected separately.

Solutions containing 2-Biphenylmethanol should be collected in a designated liquid

waste container.

Do not mix with incompatible wastes, such as strong oxidizing agents.[1][7]

Container Selection and Labeling:

Use a chemically resistant container with a secure screw-top lid.

The container must be clearly labeled as "Hazardous Waste" and include the full chemical

name: "2-Biphenylmethanol". List any other constituents of the waste stream.

Waste Transfer:

When transferring the waste, work in a well-ventilated area, preferably within a chemical

fume hood.[1]

Avoid generating dust.[7][12]

For contaminated lab supplies (e.g., gloves, weighing paper), place them in a sealed bag

and then into the solid waste container.

Temporary Storage:

Store the sealed waste container in a designated satellite accumulation area that is cool,

dry, and away from heat or ignition sources.[4][13]

Ensure secondary containment is in place to capture any potential leaks.

Final Disposal:
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The primary method for the disposal of 2-Biphenylmethanol is through a licensed

hazardous waste disposal company.[7][12]

Incineration in a chemical incinerator equipped with an afterburner and scrubber is a

recommended disposal method.[7][13]

Contact your institution's Environmental Health and Safety (EHS) department to arrange

for pickup and disposal.

Emergency Procedures: Spill Management
In the event of a spill, immediate and appropriate action is necessary to mitigate risks.

Decision Tree for 2-Biphenylmethanol Spill Response
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Small Spill (Manageable by Lab Personnel) Large Spill (or in Poorly Ventilated Area)

Spill Occurs

Assess the Spill
(Size, Location, Ventilation)

Don Appropriate PPE
(Gloves, Goggles, Lab Coat)

Small & Controllable

Evacuate the Immediate Area

Large or Uncontrolled

Cover with an Inert Absorbent Material
(e.g., Vermiculite, Sand)

Sweep up and Place in a Labeled Hazardous Waste Container

Clean the Area with Soap and Water

Final Disposal via EHS

Dispose of all contaminated materials as hazardous waste

Alert Colleagues and Notify EHS

Restrict Access to the Spill Area

Await Arrival of Trained Emergency Responders

Click to download full resolution via product page

Caption: Decision-making process for responding to a 2-Biphenylmethanol spill.

Spill Cleanup Protocol:
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Evacuate and Alert: For large spills, evacuate the area and inform your supervisor and EHS

department immediately.[7]

Ventilate: Ensure the area is well-ventilated.[1]

Containment: For small, manageable spills, use an inert absorbent material like vermiculite,

sand, or commercial sorbent pads to cover the spill.[1]

Collection: Carefully sweep or scoop the absorbed material into a designated hazardous

waste container.[7][12]

Decontamination: Clean the spill area with soap and water, collecting the cleaning materials

as hazardous waste.

Disposal: Dispose of all contaminated materials, including PPE, as hazardous waste

according to the protocol outlined in Section 3.[1]

By adhering to these procedures, you can ensure the safe and compliant disposal of 2-
Biphenylmethanol, protecting yourself, your colleagues, and the environment.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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